Isatoribine

• IUPAC Name: 5-amino-3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6H-[1,3]thiazolo[4,5-d]pyrimidine-2,7-dione
• InChI: InChI=1S/C10H12N4O6S/c11-9-12-6-5(7(18)13-9)21-10(19)14(6)8-4(17)3(16)2(1-15)20-8/h2-4,8,15-17H,1H2,(H3,11,12,13,18)/t2-,3-,4-,8-/m1/s1
• InChI Key: TZYVRXZQAWPIAB-FCLHUMLKSA-N
• Canonical SMILES: C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)SC2=O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=C(C(=O)NC(=N3)N)SC2=O)O)O)O
• Molecular Formula: C10H12N4O6S
• DSSTOX Substance ID: DTXSID20924330
• Molecular Weight: 316.29 g/mol
• Mechanism of Action: Isatoribine is believed to act by a mechanism of action involving interaction with Toll-like receptor 7 (TLR7) and stimulation of the patient's own immune system, but the precise mechanism by which isatoribine reduced viral load is unknown (possible mechanisms include an antiviral effect, modulation of innate immunity, or enhancement of cellular responses).
• CAS RN: 122970-40-5

Description

Isatoribine is a nucleoside analog that acts as a selective agonist of Toll-like receptor 7 (TLR7). It has been investigated for its potential therapeutic applications, particularly in the treatment of chronic hepatitis C virus (HCV) infection. This compound is known for its ability to elevate levels of interferon-alpha, providing antiviral and antimetastatic activity in various murine systems .

Scientific Research Applications

Isatoribine has been extensively studied for its scientific research applications in various fields:

Chemistry: this compound serves as a model compound for studying nucleoside analogs and their interactions with biological targets.

Biology: It is used to investigate the role of TLR7 in immune responses and the modulation of innate immunity.

Medicine: This compound has shown promise in the treatment of chronic hepatitis C, providing antiviral activity by stimulating the patient’s immune system.

Industry: The compound’s robust synthesis and production methods make it a valuable candidate for large-scale manufacturing and pharmaceutical development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of isatoribine involves the preparation of the base moiety 5-aminothiazolo[4,5-d]pyrimidine-2,7-(3H,6H)-dione, followed by a key glycosylation step with peracetylated sugar 1,2,3,5-tetra-O-acetyl-β-D-ribofuranose. The process includes enzymatic hydrolysis to achieve regioselectivity and improved environmental impact .

Industrial Production Methods

The industrial production of this compound has been optimized to address limitations in the original synthesis. This includes a streamlined glycosylation process and the use of immobilized lipase as a robust catalyst, which enhances the efficiency and operational stability of the production process .

Chemical Reactions Analysis

Types of Reactions

Isatoribine undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s structure and enhancing its pharmacological properties.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles for substitution reactions. The conditions for these reactions are typically mild to moderate temperatures and neutral to slightly acidic pH levels.

Major Products Formed

The major products formed from the reactions of this compound include its derivatives with modified functional groups, which can enhance its antiviral and immunomodulatory activities.

Mechanism of Action

Isatoribine exerts its effects by interacting with Toll-like receptor 7 (TLR7) on certain immune system cells. This interaction stimulates the production of interferon-alpha and other cytokines, leading to an antiviral state in the host. The precise mechanism by which this compound reduces viral load is not fully understood, but it is believed to involve modulation of innate immunity and enhancement of cellular responses .

Comparison with Similar Compounds

Isatoribine is unique among nucleoside analogs due to its selective agonistic activity on TLR7. Similar compounds include:

Imiquimod: Another TLR7 agonist used for its antiviral and antitumor properties.

Resiquimod: A TLR7/8 agonist with broader immunomodulatory effects.

Loxoribine: A nucleoside analog with TLR7 agonistic activity, similar to this compound.

These compounds share structural similarities with this compound but differ in their specific receptor targets and pharmacological profiles, highlighting the uniqueness of this compound in its selective TLR7 activation.